Cas no 61495-42-9 (2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester)

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester structure
61495-42-9 structure
Product Name:2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester
CAS No:61495-42-9
MF:C14H14O3
MW:230.259164333344
CID:2154178
PubChem ID:598897
Update Time:2024-03-01

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(6-hydroxy-2-naphthyl)propionate
    • 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester
    • RKDCLWDNCOUHGF-UHFFFAOYSA-N
    • methyl 6-hydroxy-2naphthyl-alpha-methylacetate
    • Methyl 2-(6-hydroxy-2-naphthyl)propanoate #
    • methyl 6-hydroxy-2-naphthyl-alpha-methylacetate
    • methyl 6-hydroxy-2-naphthyl-alpha -methylacetate
    • 2-(6-Hydroxynaphthyl)propionic acid, methyl ester
    • 2-(6-Hydroxynaphthalen-2-yl)-propionic acid methyl ester
    • alpha-Methyl-6-hydroxynaphthalene-2-acetic
    • Inchi: 1S/C14H14O3/c1-9(14(16)17-2)10-3-4-12-8-13(15)6-5-11(12)7-10/h3-9,15H,1-2H3
    • InChI Key: RKDCLWDNCOUHGF-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)C1C=CC2C=C(C=CC=2C=1)O)=O

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 376.1±17.0 °C at 760 mmHg
  • Flash Point: 159.7±13.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester Security Information

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